Cas no 69747-83-7 (dibenzo[b,d]thiophene-1-ol)

dibenzo[b,d]thiophene-1-ol structure
dibenzo[b,d]thiophene-1-ol structure
Product Name:dibenzo[b,d]thiophene-1-ol
CAS No:69747-83-7
MF:C12H8OS
MW:200.256321907043
CID:1739210
PubChem ID:150130
Update Time:2025-04-21

dibenzo[b,d]thiophene-1-ol Chemical and Physical Properties

Names and Identifiers

    • dibenzo[b,d]thiophene-1-ol
    • dibenzothiophen-1-ol
    • Dibenzo[b,d]thiophen-1-ol
    • 69747-83-7
    • SCHEMBL2338956
    • 1-Hydroxydibenzothiophene
    • hydroxydibenzothiophene
    • DTXSID40220043
    • AI-942/13331608
    • WMULKBIXKMJJBM-UHFFFAOYSA-N
    • DA-03481
    • CCRIS 5305
    • Inchi: 1S/C12H8OS/c13-9-5-3-7-11-12(9)8-4-1-2-6-10(8)14-11/h1-7,13H
    • InChI Key: WMULKBIXKMJJBM-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2C2C(=CC=CC1=2)O

Computed Properties

  • Exact Mass: 200.02964
  • Monoisotopic Mass: 200.02958605g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 48.5Ų

Experimental Properties

  • PSA: 20.23

dibenzo[b,d]thiophene-1-ol Related Literature

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